Cas no 83221-53-8 (Benzoic acid,5-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:?))

• Product name: Benzoic acid,5-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:?)
• CAS No: 83221-53-8
• MF: C₂₇H₁₇N₅O₇S-₂^.₂[Na+]
• MW: 601.49778
• CID: 726275
• PubChem ID: 165415552

Benzoic acid,5-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:?) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (1:?)
• 5-[[4-[(7-amino-1-hydroxy-3-sulpho-2-naphthyl)azo]-1-naphthyl]azo]salicylic acid, sodium salt
• Benzoic acid,5-[2-[4-[2-(7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)diazenyl]-1-naphthalenyl]diazenyl]-2-hydroxy-,sodium salt (
• disodium,(3Z)-3-[[4-[(2Z)-2-(7-amino-1-oxo-3-sulfonatonaphthalen-2-ylidene)hydrazinyl]naphthalen-1-yl]hydrazinylidene]-6-oxocyclohexa-1,4-diene-1-carboxylate
• 83221-53-8
• Benzoic acid, 5-((4-((7-amino-1-hydroxy-3-sulfo-2-naphthalenyl)azo)-1-naphthalenyl)azo)-2-hydroxy-, sodium salt
• 5-((4-((7-Amino-1-hydroxy-3-sulpho-2-naphthyl)azo)-1-naphthyl)azo)salicylic acid, sodium salt
• EINECS 280-231-3

• Inchi： InChI=1S/C27H19N5O7S.Na/c28-15-6-5-14-11-24(40(37,38)39)25(26(34)19(14)12-15)32-31-22-9-8-21(17-3-1-2-4-18(17)22)30-29-16-7-10-23(33)20(13-16)27(35)36;/h1-13,33-34H,28H2,(H,35,36)(H,37,38,39);/q;+1
• InChI Key： BHJHTLSWJYKALL-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=CC=C2N=NC3=C(C=C4C=CC(=CC4=C3O)N)S(=O)(=O)O)N=NC5=CC(=C(C=C5)O)C(=O)O.[Na+]

Computed Properties

• Exact Mass: 580.09028842g/mol
• Monoisotopic Mass: 580.09028842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 6
• Complexity: 1070
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 216Ų